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Compound of Interest

Compound Name: EHop-016

Cat. No.: B607278 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal and

handling of EHop-016, a potent and selective Rac GTPase inhibitor. Adherence to these

procedures is critical to ensure personnel safety and environmental compliance.

I. Immediate Safety and Handling Precautions
Before handling EHop-016, it is imperative to consult the manufacturer's Safety Data Sheet

(SDS) for complete and detailed safety information. The following is a summary of key safety

precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (e.g., nitrile), safety goggles, and a laboratory coat.

Ventilation: Handle EHop-016 in a well-ventilated area, preferably in a chemical fume hood,

to minimize inhalation exposure.

Avoid Contact: Avoid direct contact with skin, eyes, and clothing. In case of accidental

contact, flush the affected area with copious amounts of water and seek medical attention if

irritation persists.

Ingestion and Inhalation: Avoid ingestion and inhalation of the compound. If ingested or

inhaled, seek immediate medical attention.
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II. Proper Disposal Procedures
The disposal of EHop-016 and its contaminated materials must be conducted in accordance

with all applicable federal, state, and local regulations. As a research chemical, EHop-016
waste is generally considered chemical waste.

Step-by-Step Disposal Plan:

Waste Segregation:

Solid Waste: Collect unused EHop-016 powder, contaminated personal protective

equipment (gloves, etc.), and any labware that has come into direct contact with the solid

compound in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Solutions containing EHop-016 (e.g., dissolved in DMSO) should be

collected in a separate, sealed, and clearly labeled hazardous liquid waste container. Do

not mix with other solvent waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Container Labeling: All waste containers must be accurately labeled with the full chemical

name ("EHop-016"), the primary solvent (e.g., "Dimethyl Sulfoxide"), and the appropriate

hazard warnings (e.g., "Caution: Research Chemical - Handle with Care").

Storage of Waste: Store waste containers in a designated, secure, and well-ventilated

secondary containment area, away from incompatible materials, until they are collected for

disposal.

Arranging for Disposal: Contact your institution's EHS office to schedule a pickup for the

hazardous waste. Do not attempt to dispose of EHop-016 down the drain or in regular trash.

III. Quantitative Data Summary
The following table summarizes key quantitative data for EHop-016, compiled from various

suppliers.
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Property Value Source

Molecular Weight 430.55 g/mol
Selleck Chemicals, Tocris

Bioscience

CAS Number 1380432-32-5
Selleck Chemicals, Tocris

Bioscience

Purity ≥98% (HPLC) Tocris Bioscience

Solubility in DMSO 86 mg/mL (199.74 mM) Selleck Chemicals

Storage Temperature -20°C Tocris Bioscience

IV. Experimental Protocols Cited
While specific experimental protocols for the disposal of EHop-016 are not detailed in the

provided search results, the general procedure for handling and preparing solutions is outlined

by suppliers.

Preparation of a Stock Solution (Example):

To prepare a stock solution, the solid compound is typically dissolved in a suitable solvent,

such as Dimethyl Sulfoxide (DMSO). For instance, to achieve a 10 mM stock solution, 4.31 mg

of EHop-016 would be dissolved in 1 mL of DMSO. This process should be performed in a

chemical fume hood using appropriate PPE.

V. Visualized Workflows
The following diagrams illustrate the logical workflow for the proper handling and disposal of

EHop-016.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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